3-(2-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole
3-(2-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole
Brand Name:
Vulcanchem
CAS No.:
314054-18-7
VCID:
VC0405186
InChI:
InChI=1S/C14H8ClN3O3/c15-12-4-2-1-3-11(12)13-16-14(21-17-13)9-5-7-10(8-6-9)18(19)20/h1-8H
SMILES:
C1=CC=C(C(=C1)C2=NOC(=N2)C3=CC=C(C=C3)[N+](=O)[O-])Cl
Molecular Formula:
C14H8ClN3O3
Molecular Weight:
301.68g/mol
3-(2-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole
CAS No.: 314054-18-7
Main Products
VCID: VC0405186
Molecular Formula: C14H8ClN3O3
Molecular Weight: 301.68g/mol
| CAS No. | 314054-18-7 |
|---|---|
| Product Name | 3-(2-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole |
| Molecular Formula | C14H8ClN3O3 |
| Molecular Weight | 301.68g/mol |
| IUPAC Name | 3-(2-chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole |
| Standard InChI | InChI=1S/C14H8ClN3O3/c15-12-4-2-1-3-11(12)13-16-14(21-17-13)9-5-7-10(8-6-9)18(19)20/h1-8H |
| Standard InChIKey | WYBLAHOIEJJSLF-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)C2=NOC(=N2)C3=CC=C(C=C3)[N+](=O)[O-])Cl |
| Canonical SMILES | C1=CC=C(C(=C1)C2=NOC(=N2)C3=CC=C(C=C3)[N+](=O)[O-])Cl |
| PubChem Compound | 749227 |
| Last Modified | Nov 11 2021 |
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